![molecular formula C26H42O8 B1259758 (1S,4S,9S,10R,13R,14R)-14-hydroxy-5,5,9-trimethyl-14-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]tetracyclo[11.2.1.01,10.04,9]hexadecan-6-one](/img/structure/B1259758.png)
(1S,4S,9S,10R,13R,14R)-14-hydroxy-5,5,9-trimethyl-14-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]tetracyclo[11.2.1.01,10.04,9]hexadecan-6-one
Overview
Description
(1S,4S,9S,10R,13R,14R)-14-hydroxy-5,5,9-trimethyl-14-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]tetracyclo[11.2.1.01,10.04,9]hexadecan-6-one is a natural product found in Artemisia gmelinii, Artemisia sacrorum, and other organisms with data available.
Scientific Research Applications
Solubility Studies
Research on similar complex compounds has investigated their solubility in various solvents. For example, a study on the solubilities of various saccharides in ethanol–water solutions provides insights into the solubility behaviors of structurally complex molecules, which could be relevant for the compound (Gong, Wang, Zhang, & Qu, 2012).
Synthetic Methods and Derivatives
Synthesis and modification of structurally complex compounds like the one mentioned have been extensively studied. For instance, the synthesis and reductions of similar tetracyclic and pentacyclic compounds have been explored, providing methodologies that could potentially be applied to synthesize and manipulate the compound (Grošelj et al., 2005).
Computational Studies on Similar Compounds
Computational studies on related complex molecules have been conducted to understand their roles in various biological processes. For example, a study on 6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxan-2-yl]oxyoxane-2,4,5-triol investigated its role in the regulation of blood glucose levels, using molecular docking and dynamics simulations (Muthusamy & Krishnasamy, 2016).
Structural Studies
Structural elucidation of complex compounds is crucial for understanding their potential applications. For instance, the crystal structure of N-deacetyllappaconitine, a complex diterpenoid alkaloid, was determined, which can provide insights into the structural analysis necessary for the compound (Shi, Lu, Zhou, Cui, 2015).
Synthesis of Novel Derivatives
The creation of novel derivatives from complex molecules is a key area of research. A study on the synthesis of sugar imine molecules showcases how complex structures can be synthesized and characterized, potentially applicable to the compound (Mohammed, Kadhum, Mohammed, Al Rekabi, 2020).
properties
Molecular Formula |
C26H42O8 |
|---|---|
Molecular Weight |
482.6 g/mol |
IUPAC Name |
(1S,4S,9S,10R,13R,14R)-14-hydroxy-5,5,9-trimethyl-14-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]tetracyclo[11.2.1.01,10.04,9]hexadecan-6-one |
InChI |
InChI=1S/C26H42O8/c1-23(2)16-6-9-25-10-14(4-5-17(25)24(16,3)8-7-18(23)28)26(32,12-25)13-33-22-21(31)20(30)19(29)15(11-27)34-22/h14-17,19-22,27,29-32H,4-13H2,1-3H3/t14-,15-,16-,17+,19-,20+,21-,22-,24-,25+,26+/m1/s1 |
InChI Key |
XOCBTSXQUYSHOW-LGDJLJBTSA-N |
Isomeric SMILES |
C[C@@]12CCC(=O)C([C@H]1CC[C@]34[C@H]2CC[C@H](C3)[C@](C4)(CO[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O)(C)C |
SMILES |
CC1(C2CCC34CC(CCC3C2(CCC1=O)C)C(C4)(COC5C(C(C(C(O5)CO)O)O)O)O)C |
Canonical SMILES |
CC1(C2CCC34CC(CCC3C2(CCC1=O)C)C(C4)(COC5C(C(C(C(O5)CO)O)O)O)O)C |
synonyms |
abbeokutone 17-O-beta-glucopyranoside kaurane-16,17-diol-3-one 17-O-glucopyranoside sugereoside sugeroside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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